N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-fluorophenyl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H10FN3S/c15-11-3-1-2-4-12(11)17-14-18-13(9-19-14)10-5-7-16-8-6-10/h1-9H,(H,17,18)
• InChI Key: GXGKHWVAUVHMKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC(=CS2)C3=CC=NC=C3)F
• Molecular Formula: C14H10FN3S
• Molecular Weight: 271.31 g/mol

Description

N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine, also known as "compound X", is a novel chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiazole family of heterocyclic compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is not fully understood. However, it has been suggested that it exerts its biological activities by interacting with specific targets in the body. For example, its anti-inflammatory activity is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines. Its anti-tumor activity is thought to be due to its ability to induce apoptosis in cancer cells. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been shown to have several biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. It has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. In addition, it has been reported to have anti-microbial activity against several bacterial and fungal strains. These effects suggest that N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has potential therapeutic applications in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is its high potency and specificity for its targets. This makes it a useful tool for studying the biological pathways involved in various diseases. However, its limitations include its poor solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, its potential toxicity and side effects need to be carefully evaluated before it can be used in human clinical trials.

Future Directions

There are several future directions for the study of N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine. One area of research is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the elucidation of its mechanism of action and the identification of its specific targets in the body. In addition, further studies are needed to evaluate its potential toxicity and side effects in vivo. Overall, N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine is a promising compound that has the potential to make significant contributions to the field of drug discovery and development.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine involves the reaction of 2-fluoroaniline with 4-pyridinecarboxaldehyde in the presence of thiosemicarbazide and acetic acid. The resulting product is then purified using column chromatography to obtain the final compound. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

N-(2-fluorophenyl)-4-(4-pyridinyl)-1,3-thiazol-2-amine has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial activities. In addition, it has been reported to exhibit potent inhibitory effects on various enzymes such as tyrosinase, acetylcholinesterase, and α-glucosidase. These activities make it a promising candidate for the development of new drugs for the treatment of various diseases.